Cas no 796842-09-6 (Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl-)

• Product Name: Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl-
• CAS No: 796842-09-6
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 556557
• Update Time: 2024-01-30

Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,3-dione,1-(2-hydroxyethyl)-7,7-dimethyl-
• Bicyclo[2.2.1]heptane-2,3-dione, 1-(2-hydroxyethyl)-7,7-dimethyl- (9CI)
• Bicyclo[2.2.1]heptane-2,3-dione, 1-(2-hydroxyethyl)-7,7-dimethyl-

• Inchi： 1S/C11H16O3/c1-10(2)7-3-4-11(10,5-6-12)9(14)8(7)13/h7,12H,3-6H2,1-2H3
• InChI Key： QNCIMAMUXGXBPL-UHFFFAOYSA-N
• SMILES： C12(CCO)C(C)(C)C(CC1)C(=O)C2=O

Computed Properties

• Exact Mass: 196.11
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 306.1±15.0 °C(Predicted)
• pka: 14.60±0.10(Predicted)